Cas no 1091003-92-7 (4-phenyl-N-[(pyridin-2-yl)methyl]oxane-4-carboxamide)

• Product Name: 4-phenyl-N-[(pyridin-2-yl)methyl]oxane-4-carboxamide
• CAS No: 1091003-92-7
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• CID: 6393258
• PubChem ID: 27455965
• Update Time: 2024-01-16

4-phenyl-N-[(pyridin-2-yl)methyl]oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-N-[(pyridin-2-yl)methyl]oxane-4-carboxamide
• 4-phenyl-N-(pyridin-2-ylmethyl)oxane-4-carboxamide
• 2H-Pyran-4-carboxamide, tetrahydro-4-phenyl-N-(2-pyridinylmethyl)-
• 4-phenyl-N-(pyridin-2-ylmethyl)tetrahydro-2H-pyran-4-carboxamide
• F5343-0026
• 1091003-92-7
• AKOS024507826

• Inchi： 1S/C18H20N2O2/c21-17(20-14-16-8-4-5-11-19-16)18(9-12-22-13-10-18)15-6-2-1-3-7-15/h1-8,11H,9-10,12-14H2,(H,20,21)
• InChI Key： YECZORVFAHLKSQ-UHFFFAOYSA-N
• SMILES： C1OCCC(C2=CC=CC=C2)(C(NCC2=NC=CC=C2)=O)C1

Computed Properties

• Exact Mass: 296.152477885g/mol
• Monoisotopic Mass: 296.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3(Predicted)
• Boiling Point: 529.0±50.0 °C(Predicted)
• pka: 13.97±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides